Cas no 937599-46-7 ((2E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid)

• Product Name: (2E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid
• CAS No: 937599-46-7
• MF: C₁₂H₁₁BrO₅
• MW: 315.116743326187
• CID: 3159546
• PubChem ID: 19590714
• Update Time: 2025-10-31

(2E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid
• 3-(5-Bromo-2-(2-methoxy-2-oxoethoxy)phenyl)acrylic acid
• STK350966
• 937599-46-7
• AKOS000313731
• (E)-3-[5-BROMO-2-(2-METHOXY-2-OXOETHOXY)PHENYL]-2-PROPENOIC ACID
• (2E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]prop-2-enoic acid
• (E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]prop-2-enoic acid

• Inchi： 1S/C12H11BrO5/c1-17-12(16)7-18-10-4-3-9(13)6-8(10)2-5-11(14)15/h2-6H,7H2,1H3,(H,14,15)/b5-2+
• InChI Key： ZJKGAUYCGJSZNO-GORDUTHDSA-N
• SMILES： BrC1C=CC(=C(/C=C/C(=O)O)C=1)OCC(=O)OC

Computed Properties

• Exact Mass: 313.97899Da
• Monoisotopic Mass: 313.97899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.8Ų

Additional information on (2E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid

Comprehensive Overview of (2E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid (CAS No. 937599-46-7)

In the realm of organic chemistry and pharmaceutical research, (2E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid (CAS No. 937599-46-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its acrylic acid backbone and bromo-substituted phenyl ring, is a subject of interest for researchers exploring novel bioactive molecules. Its methoxy-2-oxoethoxy side chain further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for specialty chemicals in drug discovery and material science has propelled the study of compounds like (2E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid. Recent trends in green chemistry and sustainable synthesis methods have also highlighted the importance of such intermediates, as they often serve as building blocks for biodegradable polymers and pharmaceutical agents. Researchers are particularly intrigued by its potential role in designing anti-inflammatory and antioxidant compounds, aligning with the current focus on health and wellness innovations.

From a structural perspective, the presence of the bromo substituent at the 5-position of the phenyl ring introduces electron-withdrawing effects, which can influence the compound's reactivity in cross-coupling reactions. This feature is highly relevant in the context of palladium-catalyzed transformations, a hot topic in modern organic synthesis. Additionally, the ester functional group (methoxy-2-oxoethoxy) offers versatility for further derivatization, making it a candidate for prodrug development or targeted drug delivery systems.

The compound's CAS No. 937599-46-7 is frequently searched in academic databases and chemical supplier catalogs, reflecting its utility in high-throughput screening and medicinal chemistry projects. Its compatibility with microwave-assisted synthesis—a technique gaining traction for its efficiency—further underscores its relevance in contemporary research. Moreover, the rise of computational chemistry tools has enabled deeper insights into its molecular docking potential, particularly in studies related to enzyme inhibition.

In industrial applications, (2E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid is explored for its role in advanced material synthesis, such as liquid crystals and organic semiconductors. These areas are pivotal in the development of flexible electronics and optoelectronic devices, which are currently dominating tech-driven markets. The compound's conjugated double bond system contributes to its electronic properties, making it a candidate for photoactive materials.

As the scientific community continues to prioritize precision medicine and personalized therapeutics, intermediates like CAS No. 937599-46-7 are likely to play a critical role in tailoring molecular designs. Its structure-activity relationships (SAR) are being meticulously studied to optimize its efficacy in biologically active compounds. Furthermore, its potential in catalysis and ligand design aligns with the broader shift toward sustainable chemical processes.

In summary, (2E)-3-[5-bromo-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its CAS No. 937599-46-7 serves as a key identifier for researchers and industries alike, while its structural features continue to inspire innovations in molecular design and functional materials. As interdisciplinary research expands, this compound is poised to remain at the forefront of scientific exploration.